Distamycin A hydrochloride
Distamycin A hydrochloride
Brand Name:
Vulcanchem
CAS No.:
6576-51-8
VCID:
VC20748304
InChI:
InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H
SMILES:
CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl
Molecular Formula:
C22H28ClN9O4
Molecular Weight:
518.0 g/mol
Distamycin A hydrochloride
CAS No.: 6576-51-8
Cat. No.: VC20748304
Molecular Formula: C22H28ClN9O4
Molecular Weight: 518.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 6576-51-8 |
|---|---|
| Molecular Formula | C22H28ClN9O4 |
| Molecular Weight | 518.0 g/mol |
| IUPAC Name | N-[5-[[5-[(3-amino-3-iminopropyl)carbamoyl]-1-methylpyrrol-3-yl]carbamoyl]-1-methylpyrrol-3-yl]-4-formamido-1-methylpyrrole-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C22H27N9O4.ClH/c1-29-9-13(26-12-32)6-17(29)21(34)28-15-8-18(31(3)11-15)22(35)27-14-7-16(30(2)10-14)20(33)25-5-4-19(23)24;/h6-12H,4-5H2,1-3H3,(H3,23,24)(H,25,33)(H,26,32)(H,27,35)(H,28,34);1H |
| Standard InChI Key | SFYSJFJQEGCACQ-UHFFFAOYSA-N |
| Isomeric SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)[NH3+])C)C)NC=O.[Cl-] |
| SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl |
| Canonical SMILES | CN1C=C(C=C1C(=O)NC2=CN(C(=C2)C(=O)NC3=CN(C(=C3)C(=O)NCCC(=N)N)C)C)NC=O.Cl |
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